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Compound of Interest

Compound Name: 2-Amino-5-chlorobenzoic acid

Cat. No.: B128569

Technical Support Center: 2-Amino-5-chlorobenzoic
Acid
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling procedures for 2-Amino-5-chlorobenzoic
acid (CAS No. 635-21-2).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Amino-5-chlorobenzoic acid?

Al: 2-Amino-5-chlorobenzoic acid is considered hazardous. The primary hazards include:
e Skin irritation[1][2][3]

e Serious eye irritation[1][2][3]

o May cause respiratory irritation[1][2][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: To ensure safety, the following personal protective equipment (PPE) should be worn:

o Eye/Face Protection: Safety glasses with side-shields or goggles are required.[1]
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» Skin Protection: Wear protective gloves and a lab coat.[1][2]
» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.
Q3: How should | properly store 2-Amino-5-chlorobenzoic acid in the laboratory?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]
[2][5] Keep it away from incompatible materials, such as strong oxidizing agents.[1][5]

Q4: What should | do in case of accidental skin or eye contact?
A4: Immediate action is crucial:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1][6]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation develops or persists.[1][2][6]

Q5: What are the signs and symptoms of exposure?

A5: Exposure can lead to irritation of the skin, eyes, and respiratory system. Symptoms may
include redness, itching, and pain in the affected areas. Inhalation of dust may cause coughing
and sneezing.

Troubleshooting Guides

Scenario 1: I've spilled a small amount of 2-Amino-5-chlorobenzoic acid powder on the lab
bench.

e Problem: A minor spill has occurred outside of a fume hood.
e Solution:
o Ensure adequate ventilation.[2]

o Wearing appropriate PPE (gloves, safety glasses, lab coat), gently sweep up the spilled
solid.[1] Avoid creating dust.[2]
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o Place the collected material into a suitable, labeled container for disposal.[1][2]
o Clean the spill area with a damp cloth.

o Dispose of the contaminated cleaning materials and collected chemical waste according to
your institution's guidelines.[2]

Scenario 2: During an experiment, the container of 2-Amino-5-chlorobenzoic acid was left
open and the material has changed color.

e Problem: The chemical's appearance has altered, suggesting potential degradation or
contamination.

e Solution:

[¢]

Do not use the material in your experiment.

[e]

The change in appearance could indicate oxidation or reaction with moisture or other
atmospheric components.

[e]

Treat the material as chemical waste and dispose of it according to your institution's
hazardous waste disposal procedures.

[e]

Ensure that in the future, containers are kept tightly closed when not in use.[1][2]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Amino-5-chlorobenzoic acid

Property Value

CAS Number 635-21-2[7]

Molecular Formula C7HeCINO2[3][7]

Molecular Weight 171.58 g/mol [3]
Appearance Powder

Synonyms 5-Chloroanthranilic acid[1][7]
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Experimental Protocols

Protocol 1: First Aid for Inhalation Exposure

Immediate Action: If a researcher inhales dust from 2-Amino-5-chlorobenzoic acid,
immediately remove them to fresh air.[1][2][6]

Positioning: Keep the individual at rest in a position that is comfortable for breathing.[1][2]

Breathing Difficulties: If the person is not breathing, provide artificial respiration.[1][2][6] If
breathing is difficult, administer oxygen.[2][6]

Medical Attention: Seek immediate medical attention or call a poison center if the person
feels unwell.[1][2]

Protocol 2: Handling and Dispensing of 2-Amino-5-chlorobenzoic acid

Preparation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure.[1][2] Ensure an eyewash station and safety shower are readily
accessible.[1]

Personal Protective Equipment: Before handling, put on all required PPE, including safety
glasses, chemical-resistant gloves, and a lab coat.

Dispensing: Open the container carefully. Use a spatula to weigh the desired amount of the
solid. Avoid generating dust.

Closing: After dispensing, securely close the container.[1][2]

Cleaning: Clean any residual powder from the spatula and weighing vessel. Wash hands
thoroughly after handling the chemical.[1][6]

Mandatory Visualization
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Caption: Workflow for the safe handling of 2-Amino-5-chlorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling procedures for 2-Amino-5-chlorobenzoic
acid.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128569#safe-handling-procedures-for-2-amino-5-
chlorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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